Cas no 2137534-79-1 (2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2137534-79-1
• MF: C₁₆H₂₅N₃O₄
• MW: 323.387404203415
• CID: 6226228
• PubChem ID: 165495856
• Update Time: 2025-06-25

2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid
• EN300-1141051
• 2137534-79-1

• Inchi： 1S/C16H25N3O4/c1-10(19-9-12(8-17-19)11-6-5-7-11)13(14(20)21)18-15(22)23-16(2,3)4/h8-11,13H,5-7H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： HLGTYFLIASDNBZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)N1C=C(C=N1)C1CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.18450629g/mol
• Monoisotopic Mass: 323.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid

2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid: A Comprehensive Overview

The compound 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid, identified by the CAS number 2137534-79-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its intricate structure, which includes a tert-butoxy group, a carbonylamino moiety, and a cyclobutyl-substituted pyrazole ring. The combination of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The tert-butoxy group, for instance, is known to enhance the solubility and stability of molecules, making them more suitable for biological applications. Similarly, the pyrazole ring is a heterocyclic structure that has been extensively studied for its potential in medicinal chemistry. The cyclobutyl substitution further adds complexity to the molecule, potentially influencing its pharmacokinetic properties.

One of the most notable aspects of this compound is its role in peptide synthesis. The presence of the carbonylamino group allows for the formation of amide bonds, which are fundamental in constructing peptide chains. This makes 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid a valuable reagent in solid-phase synthesis techniques. Recent advancements in this field have demonstrated how such compounds can be used to synthesize bioactive peptides with high efficiency and precision.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in catalysis. The pyrazole ring, being electron-deficient, can act as a coordinating ligand for metal catalysts. This property has led researchers to investigate its use in transition metal-catalyzed reactions, such as cross-coupling reactions and enantioselective reductions. The cyclobutyl group further enhances the chelating ability of the molecule, making it an attractive candidate for asymmetric catalysis.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the tert-butyl ester, the construction of the pyrazole ring, and the introduction of the cyclobutyl substituent. These steps require precise control over reaction conditions to ensure high yields and purity.

From a structural standpoint, this compound exhibits interesting stereochemical properties due to the presence of multiple chiral centers. The tert-butoxy group contributes to steric hindrance, which can influence the conformational flexibility of the molecule. This aspect is particularly relevant in drug design, where molecular conformation plays a critical role in determining bioavailability and efficacy.

Recent research has also focused on the biological activity of this compound. In vitro studies have shown that it exhibits moderate activity against certain enzymes associated with inflammatory diseases. While these results are preliminary, they suggest that further investigation into its pharmacological properties could yield valuable insights for therapeutic development.

In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper storage conditions and handling procedures are essential to prevent degradation or contamination. Researchers are advised to follow standard laboratory protocols when working with such compounds to ensure both safety and optimal results.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoic acid represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.